Cas no 1805643-58-6 (Ethyl 5-chloromethyl-2-cyano-3-nitrophenylacetate)

• Product Name: Ethyl 5-chloromethyl-2-cyano-3-nitrophenylacetate
• CAS No: 1805643-58-6
• MF: C₁₂H₁₁ClN₂O₄
• MW: 282.679742097855
• CID: 4981468
• Update Time: 2025-07-02

Ethyl 5-chloromethyl-2-cyano-3-nitrophenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-chloromethyl-2-cyano-3-nitrophenylacetate

• Inchi： 1S/C12H11ClN2O4/c1-2-19-12(16)5-9-3-8(6-13)4-11(15(17)18)10(9)7-14/h3-4H,2,5-6H2,1H3
• InChI Key： CGXOXCKXADJYII-UHFFFAOYSA-N
• SMILES： ClCC1=CC(=C(C#N)C(=C1)CC(=O)OCC)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 387
• XLogP3: 2
• Topological Polar Surface Area: 95.9

Additional information on Ethyl 5-chloromethyl-2-cyano-3-nitrophenylacetate

Comprehensive Overview of Ethyl 5-chloromethyl-2-cyano-3-nitrophenylacetate (CAS No. 1805643-58-6)

Ethyl 5-chloromethyl-2-cyano-3-nitrophenylacetate (CAS No. 1805643-58-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This ester derivative, characterized by the presence of chloromethyl, cyano, and nitro functional groups, serves as a versatile intermediate in synthetic chemistry. Its molecular formula, C₁₂H₁₁ClN₂O₄, reflects a balanced combination of reactivity and stability, making it valuable for designing novel bioactive molecules.

In recent years, the demand for nitrophenylacetate derivatives like Ethyl 5-chloromethyl-2-cyano-3-nitrophenylacetate has surged, driven by their applications in drug discovery and material science. Researchers frequently search for "synthesis methods for nitrophenylacetate esters" or "applications of cyano-substituted phenylacetates," highlighting the compound's relevance. The chloromethyl group, in particular, enables further functionalization, a feature often explored in patents related to kinase inhibitors and antimicrobial agents.

The compound's cyano and nitro moieties contribute to its electron-withdrawing properties, a topic frequently discussed in forums focusing on "electronic effects in aromatic systems." This characteristic is critical in photodynamic therapy research, where such derivatives are investigated as potential photosensitizers. Additionally, the ester group (Ethyl acetate moiety) enhances solubility, addressing common challenges in formulation development—a recurring theme in queries like "improving drug solubility using ester prodrugs."

From an analytical perspective, CAS No. 1805643-58-6 is often characterized via HPLC and NMR spectroscopy, with researchers emphasizing "HPLC purity analysis of nitrophenylacetates" in technical literature. The compound's stability under various pH conditions is another hot topic, especially for those investigating "pH-dependent degradation of ester compounds." Such studies are pivotal for optimizing storage conditions and shelf-life predictions.

Environmental considerations also play a role in discussions around Ethyl 5-chloromethyl-2-cyano-3-nitrophenylacetate. With growing interest in "green chemistry approaches for halogenated intermediates," efforts to develop sustainable synthesis routes—such as catalytic cyanation or solvent-free reactions—are gaining traction. This aligns with broader industry trends toward reducing waste and energy consumption in fine chemical production.

In conclusion, Ethyl 5-chloromethyl-2-cyano-3-nitrophenylacetate (CAS No. 1805643-58-6) exemplifies the intersection of structural complexity and practical utility. Its multifaceted applications, from medicinal chemistry to materials engineering, ensure its continued prominence in scientific discourse. As innovation in functional group transformations advances, this compound will likely remain a key subject in searches like "advanced intermediates for heterocyclic synthesis" and "multifunctional aromatic building blocks."